Cas no 1156841-72-3 (5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one)

• Product Name: 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one
• CAS No: 1156841-72-3
• MF: C₉H₁₂N₂O₃S₂
• MW: 260.333179473877
• CID: 5186505
• Update Time: 2026-03-05

5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one
• 5-(Thiomorpholinosulfonyl)pyridin-2(1H)-one

• Inchi： 1S/C9H12N2O3S2/c12-9-2-1-8(7-10-9)16(13,14)11-3-5-15-6-4-11/h1-2,7H,3-6H2,(H,10,12)
• InChI Key： ZUHPBUGMPMTIKH-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(S(N2CCSCC2)(=O)=O)C=C1

Additional information on 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one

5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one: A Comprehensive Overview

The compound with CAS No. 1156841-72-3, known as 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The thiomorpholine moiety, combined with the pyridinone ring, contributes to its intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry, particularly in enhancing the bioavailability and stability of drug candidates. The thiomorpholine sulfonyl group in this compound plays a crucial role in modulating its pharmacokinetic properties. Researchers have explored its potential as a scaffold for designing novel therapeutic agents, especially in the areas of antiviral and anticancer drug discovery.

The synthesis of 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridinone ring and the subsequent sulfonation reaction. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale studies.

In terms of biological activity, this compound has shown promising results in preclinical models. Studies have demonstrated its ability to inhibit specific enzymes involved in viral replication, making it a potential candidate for antiviral therapies. Additionally, its selectivity towards certain cellular pathways suggests its utility in targeted cancer treatment.

The structural versatility of 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one allows for further modification to enhance its therapeutic potential. Researchers are actively exploring analogs with varied substituents to optimize efficacy and reduce off-target effects. These efforts are supported by computational modeling techniques, which provide insights into the molecular interactions and binding affinities of these compounds.

From a materials science perspective, this compound has also been investigated for its potential as a building block in advanced materials. Its ability to form stable complexes with metal ions makes it a candidate for applications in coordination chemistry and catalysis.

In conclusion, 5-(Thiomorpholine-4-sulfonyl)-1H-pyridin-2-one (CAS No. 1156841-72-3) represents a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in future drug discovery and materials development efforts.